Cas no 14773-41-2 (3-(3,4-dimethoxyphenyl)propanamide)

3-(3,4-dimethoxyphenyl)propanamide structure
14773-41-2 structure
Product Name:3-(3,4-dimethoxyphenyl)propanamide
CAS No:14773-41-2
MF:C11H15NO3
MW:209.241703271866
CID:1319096
PubChem ID:883356
Update Time:2025-04-20

3-(3,4-dimethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxyphenyl)propanamide
    • 3,4 dimethoxy-cinnamic acid
    • 3,4-dimethoxy cinnamic acid
    • AURORA 2809
    • 3-(3',4'-dimethoxyphenyl)propionamide
    • 3-(3.4-Dimethoxy-phenyl)-propionamid
    • 3-(3,4-Dimethoxy-phenyl)-propionsaeure-amid
    • AKOS BB/0042
    • TIMTEC-BB SBB005722
    • DIMETHYLCAFFEIC ACID
    • o-Methylferulic acid
    • RARECHEM BK HC T253
    • 3-(3,4-dimethoxyphenyl)propionamide
    • 3-(3',4'-dimethoxyphenyl)propanamide
    • 3-(3,4-dimethoxy-phenyl)-propionic acid amide
    • AKOS BBS-00000090
    • Methylferulic acid
    • 3-(3,4-dimethoxyphenyl)prop-2-enoate
    • 3-(3,4-dimethoxyphenyl)propenoic acid
    • 3,4-Dimethoxy
    • 3,4-Dimethoxycinnami
    • 3,4 dimethoxy-cinnamic acid; 3,4-dimethoxy cinnamic acid; AURORA 2809; 3-(3',4'-dimethoxyphenyl)propionamide; 3-(3.4-Dimethoxy-phenyl)-propionamid; 3-(3,4-Dimethoxy-phenyl)-propionsaeure-amid; AKOS BB/0042; TIMTEC-BB SBB005722; DIMETHYLCAFFEIC ACID; o-Methylferulic acid; RARECHEM BK HC T253; 3-(3,4-dimethoxyphenyl)propionamide; 3-(3',4'-dimethoxyphenyl)propanamide; 3-(3,4-dimethoxy-phenyl)-propionic acid amide; AKOS BBS-00000090; Methyl
    • Benzenepropanamide, 3,4-dimethoxy-
    • SCHEMBL1032004
    • 3-(3,4-Dimethoxy-phenyl)-propionamide
    • MLS000534269
    • SR-01000236987-1
    • 3,4-Dimethoxyphenylpropylamide
    • AB00290310-09
    • 14773-41-2
    • NIOSH/DA8325720
    • 3-(3,4-dimethoxyphenyl)propionic acid amide
    • DA83257200
    • SMR000141706
    • SR-01000236987
    • CMEASCHYTXEXMS-UHFFFAOYSA-N
    • 3-(3,4-dimethoxy-phenyl)--propionamide
    • CHEMBL1712021
    • HMS1587J22
    • AKOS005216202
    • 3-(3,4-dimethoxy-phenyl)-propanamide
    • HMS2303F23
    • Inchi: 1S/C11H15NO3/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3,(H2,12,13)
    • InChI Key: CMEASCHYTXEXMS-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CCC(N)=O)OC

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.55
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